molecular formula C25H21N3O3S B2386317 3-Amino-4-(3,4-dimethoxyphenyl)-6-methyl-2-(4-methylbenzoyl)thieno[2,3-b]pyridine-5-carbonitrile CAS No. 897831-72-0

3-Amino-4-(3,4-dimethoxyphenyl)-6-methyl-2-(4-methylbenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

Cat. No. B2386317
CAS RN: 897831-72-0
M. Wt: 443.52
InChI Key: ROJWOABUEYCKCF-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

Unfortunately, the specific molecular structure analysis for this compound is not available in the search results .


Chemical Reactions Analysis

The specific chemical reactions involving this compound are not available in the search results .


Physical And Chemical Properties Analysis

Unfortunately, the specific physical and chemical properties for this compound are not available in the search results .

Scientific Research Applications

Antimicrobial Applications

This compound has been found to exhibit strong antimicrobial activity against microbial strains such as E. coli, B. mycoides, and C. albicans . Specifically, compounds 12a and 15 demonstrated the highest inhibition zone with maximal antimicrobial activity against B. mycoides (33 mm) and C. albicans (29 mm), respectively .

Synthesis of Biologically Active Pyridine Derivatives

The compound is used in the synthesis of biologically active pyridine derivatives . These derivatives have been designed, synthesized, and tested as antimicrobial agents .

Role in Medicinal Chemistry

Thiophene-based analogs, such as the one , have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Industrial Chemistry Applications

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This highlights the compound’s potential in industrial applications.

Organic Semiconductor Development

Molecules with the thiophene ring system have a prominent role in the advancement of organic semiconductors . This suggests that the compound could be used in the development of new semiconductor materials.

Fabrication of Organic Light-Emitting Diodes (OLEDs)

Thiophene-mediated molecules are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that the compound could be used in the production of OLEDs.

Mechanism of Action

The mechanism of action for this compound is not available in the search results .

Safety and Hazards

The safety and hazards associated with this compound are not available in the search results .

Future Directions

The future directions or potential applications for this compound are not available in the search results .

properties

IUPAC Name

3-amino-4-(3,4-dimethoxyphenyl)-6-methyl-2-(4-methylbenzoyl)thieno[2,3-b]pyridine-5-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21N3O3S/c1-13-5-7-15(8-6-13)23(29)24-22(27)21-20(17(12-26)14(2)28-25(21)32-24)16-9-10-18(30-3)19(11-16)31-4/h5-11H,27H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROJWOABUEYCKCF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=C(C3=C(C(=C(N=C3S2)C)C#N)C4=CC(=C(C=C4)OC)OC)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

443.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Amino-4-(3,4-dimethoxyphenyl)-6-methyl-2-(4-methylbenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

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